Cas no 83516-68-1 (3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]-
• CAS No: 83516-68-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD00793232
• CID: 1808685
• PubChem ID: 1472184
• Update Time: 2025-10-17

3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]-
• 6-STYRYL-4,5-DIHYDRO-3(2H)-PYRIDAZINONE
• CHEMBL1711187
• 3-[(E)-styryl]-4,5-dihydro-1H-pyridazin-6-one
• 83516-68-1
• MLS000706828
• MFCD00793232
• 6-[(E)-2-phenylethenyl]-2,3,4,5-tetrahydropyridazin-3-one
• 10K-324S
• cid_1472184
• (E)-6-styryl-4,5-dihydropyridazin-3(2H)-one
• BDBM72554
• 6-Styryl-4,5-dihydro-2H-pyridazin-3-one
• AKOS015991694
• SMR000334336
• 6-Styryl-4,5-dihydropyridazin-3(2H)-one
• 3-[(E)-2-phenylethenyl]-4,5-dihydro-1H-pyridazin-6-one
• CS-0361055

• MDL： MFCD00793232
• Inchi： 1S/C12H12N2O/c15-12-9-8-11(13-14-12)7-6-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,14,15)/b7-6+
• InChI Key： BHAMKLMGLDPCFV-VOTSOKGWSA-N
• SMILES： O=C1CCC(/C=C/C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]-

3(2H)-Pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]- (CAS No. 83516-68-1): A Comprehensive Overview

The compound 3(2H)-pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]- (CAS No. 83516-68-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their versatile applications in drug design and organic synthesis. The CAS registry number 83516-68-1 uniquely identifies this compound in chemical databases worldwide, ensuring its accurate identification and reference in scientific literature.

Pyridazinones are heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms and a ketone group. The specific structure of 3(2H)-pyridazinone includes a partially saturated ring system with a phenylethenyl substituent at the 6-position. This substitution pattern introduces unique electronic and steric properties, making the compound highly versatile for various chemical transformations. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

The synthesis of 3(2H)-pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]- involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts to facilitate the formation of this compound, particularly focusing on its enantioselective synthesis. Such methods not only improve the yield but also enhance the purity of the final product, which is crucial for its application in pharmaceuticals.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The pyridazinone core has been shown to exhibit significant biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. For instance, recent studies have demonstrated its potential as a kinase inhibitor, which could be pivotal in developing treatments for cancer and inflammatory diseases.

In addition to its therapeutic potential, 3(2H)-pyridazinone has also found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing technologies. Researchers have explored its use in creating metalloporphyrins and other supramolecular assemblies, which hold promise for advancing nanotechnology.

The stability and reactivity of 3(2H)-pyridazinone are critical factors influencing its utility. Studies have shown that the compound exhibits good thermal stability under mild conditions, making it suitable for various industrial processes. Furthermore, its reactivity towards nucleophilic and electrophilic attacks provides chemists with a versatile platform for functionalizing the molecule with additional groups tailored to specific applications.

From an environmental standpoint, understanding the degradation pathways of 3(2H)-pyridazinone is essential for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms, revealing that certain microbial strains can metabolize this compound efficiently under aerobic conditions. This knowledge is crucial for designing sustainable synthetic routes and waste management strategies.

In conclusion, 3(2H)-pyridazinone, 4,5-dihydro-6-[(1E)-2-phenylethenyl]- (CAS No. 83516-68-1) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within chemistry and pharmacology.